Cas no 117718-85-1 (6-Bromo-N-methylimidazo[1,2-a]pyrazin-8-amine)

6-Bromo-N-methylimidazo[1,2-a]pyrazin-8-amine structure
117718-85-1 structure
Product Name:6-Bromo-N-methylimidazo[1,2-a]pyrazin-8-amine
CAS No:117718-85-1
MF:C7H7BrN4
MW:227.061279535294
CID:194506
PubChem ID:3088362
Update Time:2025-09-27

6-Bromo-N-methylimidazo[1,2-a]pyrazin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-N-methylimidazo[1,2-a]pyrazin-8-amine
    • Imidazo[1,2-a]pyrazin-8-amine,6-bromo-N-methyl-
    • pab13
    • 117718-85-1
    • Imidazo(1,2-a)pyrazin-8-amine, 6-bromo-N-methyl-
    • SCHEMBL2273731
    • CHEMBL114797
    • BDBM50229881
    • AB09869
    • BRN 5810676
    • DTXSID10151890
    • AKOS016003001
    • 6-Bromo-N-methylimidazo(1,2-a)pyrazin-8-amine
    • Inchi: 1S/C7H7BrN4/c1-9-6-7-10-2-3-12(7)4-5(8)11-6/h2-4H,1H3,(H,9,11)
    • InChI Key: DGYNAGYJCRNBFI-UHFFFAOYSA-N
    • SMILES: BrC1=CN2C=CN=C2C(=N1)NC

Computed Properties

  • Exact Mass: 225.98551
  • Monoisotopic Mass: 225.98541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.22

6-Bromo-N-methylimidazo[1,2-a]pyrazin-8-amine Pricemore >>

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